Cas no 6272-43-1 (2',3,4-Trihydroxychalcone)

2',3,4-Trihydroxychalcone is a flavonoid derivative characterized by its trihydroxy-substituted chalcone structure. This compound exhibits notable antioxidant properties due to its phenolic hydroxyl groups, which scavenge free radicals and inhibit oxidative stress. Its structural features also contribute to potential anti-inflammatory and chelating activities, making it relevant in biochemical and pharmacological research. The presence of multiple hydroxyl groups enhances its solubility in polar solvents, facilitating experimental applications. Studies suggest interactions with enzymatic pathways, including tyrosinase inhibition, indicating utility in dermatological and biomedical investigations. Its well-defined molecular architecture allows for precise modification, supporting its use as a scaffold in synthetic chemistry and drug development.

2',3,4-Trihydroxychalcone structure

Product Name:2',3,4-Trihydroxychalcone

CAS No:6272-43-1

MF:C₁₅H₁₂O₄

MW:256.253384590149

CID:510579

PubChem ID:5709318

Update Time:2025-06-07

2',3,4-Trihydroxychalcone Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one,3-(3,4-dihydroxyphenyl)-1-(2-hydroxyphenyl)-
- 2',3,4-trihydroxychalcone
- 3-(3,4-dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
- 2',3'',4''-trihydroxychalcone
- 234TRIHYDROXYCHALCONE(2',3,4-OHISOMER)
- CHEMBL339587
- NSC 37433
- 2',3,4-Trihydroxychalkon
- LMPK12120197
- 3,4,2'-Trihydroxychalcone
- MFCD00017394
- (2E)-3-(3,4-DIHYDROXYPHENYL)-1-(2-HYDROXYPHENYL)PROP-2-EN-1-ONE
- TRIHYDROXYCHALCONE, 3,4,2'-
- 2',3,4-Trihydroxychalkon [German]
- HMS2756K08
- MLS000738158
- Chalcone, 2',3,4-trihydroxy-
- (E)-3-(3,4-dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
- caffeoyl phenol
- 3-(3,4-Dihydroxy-phenyl)-1-(2-hydroxy-phenyl)-propenone
- Q27891483
- 2'',3,4-trihydroxychalcone
- 6272-43-1
- CHEBI:144742
- BDBM50042982
- K2054N324R
- NCGC00246936-01
- SMR000393917
- NSC37433
- cid_5709318
- 2',3,4-trihydroxy-trans-chalcone
- UNII-K2054N324R
- 2-Propen-1-one, 3-(3,4-dihydroxyphenyl)-1-(2-hydroxyphenyl)-
- NSC-37433
- 2',3,4-Trihydroxychalcone
- Inchi： 1S/C15H12O4/c16-12-4-2-1-3-11(12)13(17)7-5-10-6-8-14(18)15(19)9-10/h1-9,16,18-19H/b7-5+
- InChI Key： PSYVAIWGYVDYHN-FNORWQNLSA-N
- SMILES： OC1C(O)=CC(/C=C/C(C2C(O)=CC=CC=2)=O)=CC=1

Computed Properties

Exact Mass: 256.07356
Monoisotopic Mass: 256.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 339
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 77.8Å²

Experimental Properties

PSA: 77.76
LogP: 2.69950

2',3,4-Trihydroxychalcone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T213585-25mg	2',3,4-Trihydroxychalcone	6272-43-1		25mg	$ 65.00	2022-06-03
TRC	T213585-50mg	2',3,4-Trihydroxychalcone	6272-43-1		50mg	$ 100.00	2022-06-03
TRC	T213585-125mg	2',3,4-Trihydroxychalcone	6272-43-1		125mg	$ 200.00	2022-06-03
abcr	AB242179-100mg	3-(3,4-Dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one; .	6272-43-1		100mg	€193.90	2024-06-09
abcr	AB242179-250mg	3-(3,4-Dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one; .	6272-43-1		250mg	€277.70	2024-06-09
abcr	AB242179-500mg	3-(3,4-Dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one; .	6272-43-1		500mg	€477.80	2025-04-17
abcr	AB242179-1g	3-(3,4-Dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one; .	6272-43-1		1g	€1368.70	2025-04-17
Ambeed	A180940-100mg	3-(3,4-Dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one	6272-43-1	95%	100mg	$189.0	2025-04-18
Ambeed	A180940-100mg	3-(3,4-Dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one	6272-43-1	95%	100mg	$189.0	2025-04-18
Ambeed	A180940-250mg	3-(3,4-Dihydroxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one	6272-43-1	95%	250mg	$294.0	2025-04-18

2',3,4-Trihydroxychalcone Related Literature

1. Enantiocontrolled construction of sistodiolynne, an unusual polyketide from the wood-decay fungus Sistrema raduloides

Chem. Commun., 1997, 767-768
2. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Exciton manipulation in rippled transition metal dichalcogenides†

Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
5. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622

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